Cas no 1261932-00-6 (5-(4-Cbz-Aminopheny)-3-chlorophenol)

• Product Name: 5-(4-Cbz-Aminopheny)-3-chlorophenol
• CAS No: 1261932-00-6
• MF: C₂₀H₁₆ClNO₃
• MW: 353.798944473267
• MDL: MFCD18315861
• CID: 5148685
• Update Time: 2025-05-26

5-(4-Cbz-Aminopheny)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Cbz-Aminopheny)-3-chlorophenol

• MDL： MFCD18315861
• Inchi： 1S/C20H16ClNO3/c21-17-10-16(11-19(23)12-17)15-6-8-18(9-7-15)22-20(24)25-13-14-4-2-1-3-5-14/h1-12,23H,13H2,(H,22,24)
• InChI Key： QAWPKQNCDVCZHC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 419
• XLogP3: 4.9
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(4-Cbz-Aminopheny)-3-chlorophenol

Comprehensive Overview of 5-(4-Cbz-Aminopheny)-3-chlorophenol (CAS No. 1261932-00-6): Properties, Applications, and Industry Insights

5-(4-Cbz-Aminopheny)-3-chlorophenol (CAS No. 1261932-00-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This chlorinated phenol derivative incorporates a Cbz-protected amine group, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula and weight, along with its high purity standards, position it as a crucial building block for advanced drug discovery programs.

Recent trends in AI-driven drug discovery have increased demand for compounds like 5-(4-Cbz-Aminopheny)-3-chlorophenol, as researchers seek novel scaffolds for targeted therapies. The compound's dual functional groups (phenolic hydroxyl and Cbz-protected amine) enable diverse chemical modifications, addressing current challenges in structure-activity relationship studies. Its CAS registry number 1261932-00-6 serves as a unique identifier in global chemical databases, facilitating precise literature searches and regulatory compliance.

The synthetic versatility of this compound makes it particularly relevant in developing small molecule inhibitors, a hot topic in oncology research. Pharmaceutical companies are actively investigating similar chlorophenol derivatives for their potential in protein-protein interaction modulation. The Cbz protecting group in this molecule offers strategic advantages in multi-step syntheses, allowing selective deprotection when needed – a feature highly valued in peptide mimetic development.

From a green chemistry perspective, researchers are exploring sustainable synthetic routes for 5-(4-Cbz-Aminopheny)-3-chlorophenol production. The compound's structure-optimization potential aligns with current industry efforts to develop eco-friendly pharmaceuticals. Analytical methods for characterizing this compound, including HPLC purity analysis and spectroscopic identification, have become standardized in quality control protocols across research laboratories.

The pharmacophore modeling community has shown growing interest in this chemical scaffold due to its balanced lipophilicity profile and hydrogen bonding capacity. These properties make CAS 1261932-00-6 particularly useful in central nervous system drug design, where molecular penetration of the blood-brain barrier is crucial. Recent patent literature reveals structural analogs of this compound being evaluated for neuroprotective effects and enzyme inhibition.

In material science applications, the phenolic moiety of 5-(4-Cbz-Aminopheny)-3-chlorophenol offers potential as a polymer modifier. Researchers are investigating its incorporation into advanced resin systems, where the chlorine substituent can influence cross-linking behavior. This dual applicability in both life sciences and material engineering underscores the compound's interdisciplinary importance.

Quality specifications for 1261932-00-6 typically include stringent controls on residual solvents and heavy metal content, reflecting pharmaceutical-grade requirements. The compound's storage stability under inert atmospheres and handling precautions follow industry best practices for air-sensitive intermediates. These protocols ensure batch-to-batch consistency for researchers relying on this building block in their synthetic workflows.

Emerging analytical techniques like LC-MS characterization and crystallographic studies are providing deeper insights into the molecular properties of 5-(4-Cbz-Aminopheny)-3-chlorophenol. Such data supports computational chemists in developing more accurate molecular docking models, particularly for enzyme active sites where similar structures show binding affinity. This synergy between experimental and in silico methods represents the cutting edge of modern drug discovery approaches.

The global market for pharmaceutical intermediates like CAS 1261932-00-6 continues to expand, driven by increased R&D investment in precision medicine. Supply chain specialists note growing demand for reliable sources of this compound, with particular emphasis on documentation completeness and regulatory compliance. These factors contribute to the compound's positioning as a strategic material in the fine chemicals sector.

Future research directions for 5-(4-Cbz-Aminopheny)-3-chlorophenol derivatives may explore their potential in bioconjugation chemistry and prodrug development. The compound's structural features suggest possible applications in developing targeted drug delivery systems, particularly for inflammatory conditions. As synthetic methodologies advance, we anticipate novel derivatives of this scaffold addressing unmet needs in personalized therapeutics.